2-Amino-1-(4-hydroxy-1-piperidinyl)-3-methyl-1-butanone hydrochloride

• IUPAC Name: 2-amino-1-(4-hydroxypiperidin-1-yl)-3-methylbutan-1-one;hydrochloride
• InChI: InChI=1S/C10H20N2O2.ClH/c1-7(2)9(11)10(14)12-5-3-8(13)4-6-12;/h7-9,13H,3-6,11H2,1-2H3;1H
• InChI Key: JRJCHHCPKSIIGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCC(CC1)O)N.Cl
• Molecular Formula: C10H21ClN2O2
• Molecular Weight: 236.74 g/mol

Description

2-Amino-1-(4-hydroxy-1-piperidinyl)-3-methyl-1-butanone hydrochloride, also known as 4-hydroxy-3-methyl-1-piperidine propanone hydrochloride, is a synthetic small molecule that is used in a variety of scientific applications. It is a white or off-white crystalline powder that is soluble in water, alcohol, and other organic solvents. 4-hydroxy-3-methyl-1-piperidine propanone hydrochloride has a molecular formula of C7H14ClNO2 and a molecular weight of 181.6 g/mol. It has been used in a variety of scientific research applications, including drug discovery and development, biochemistry, and physiology.

Scientific Research Applications

Synthesis and Chemical Developments

2-Amino-1-(4-hydroxy-1-piperidinyl)-3-methyl-1-butanone hydrochloride's chemical structure has been explored in various synthesis processes. For instance, its analogues, such as 4,4-Dimethoxy-2-butanone, have been synthesized and used as raw materials in the production of other fine chemicals, highlighting the potential for similar applications with 2-Amino-1-(4-hydroxy-1-piperidinyl)-3-methyl-1-butanone hydrochloride (Cheng Zhong-yun, 2005).

Applications in CO2 Solubility and Environmental Studies

Research has investigated the carbon dioxide (CO2) equilibrium solubility of novel tertiary amines, including derivatives similar to 2-Amino-1-(4-hydroxy-1-piperidinyl)-3-methyl-1-butanone hydrochloride. Such studies are crucial for developing more efficient CO2 capture technologies, where these compounds could play a significant role (Helei Liu et al., 2019).

Role in Cognitive Enhancement

Studies on similar compounds, such as selective 5-hydroxytryptamine (5-HT4) receptor ligands, have revealed potential cognitive enhancement effects. These compounds have been shown to improve cognitive performance in animal models, suggesting a possible application for 2-Amino-1-(4-hydroxy-1-piperidinyl)-3-methyl-1-butanone hydrochloride in neurological or psychological research (D. Fontana et al., 1997).

Biocatalysis and Pharmaceutical Applications

The compound's derivatives have been used in biocatalysis, especially in the synthesis of chiral amines. This highlights its potential utility in pharmaceutical production, such as in the synthesis of Dolutegravir, a treatment for HIV/AIDS (Xiao‐Ling Tang et al., 2019).

Receptor Antagonism in HIV Treatment

Compounds with structures similar to 2-Amino-1-(4-hydroxy-1-piperidinyl)-3-methyl-1-butanone hydrochloride have been explored as CCR5 antagonists in the context of HIV-1 treatment. These studies underscore the potential of such compounds in therapeutic applications related to infectious diseases (P. Finke et al., 2001).